
Technical Guide: 1-Ethoxyhexane (CAS: 5756-43-
4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Ethoxyhexane

Cat. No.: B1202549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Ethoxyhexane (CAS: 5756-43-

4), a versatile alkyl ether. This document consolidates key physical and chemical properties,

spectroscopic data, synthesis protocols, and safety information to support its application in

research and development.

Chemical Identity and Properties
1-Ethoxyhexane is an organic compound with the chemical formula C₈H₁₈O. It is also known

as ethyl hexyl ether.[1][2][3] This compound consists of an ethyl group and a hexyl group linked

by an ether bond.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 1-Ethoxyhexane are summarized in

the table below, compiled from various sources.
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Property Value Source(s)

Molecular Formula C₈H₁₈O [1][2][3][4][5]

Molecular Weight 130.23 g/mol [1][2][4][5]

CAS Registry Number 5756-43-4 [1][2][4][5]

Alternate CAS Number 70879-83-3 [1]

Density 0.772 - 0.78 g/cm³ [1][4][6]

Boiling Point 135.5 - 142 °C [1][4]

Melting Point -94 °C (estimate) [4][5]

Flash Point 31.2 °C [4][5]

Refractive Index 1.4008 - 1.404 [4][6][7]

Vapor Pressure 9.52 mmHg at 25°C [5][8]

Solubility
Limited solubility in water;

soluble in organic solvents.
[1]

LogP 2.60320 [4][5]

SMILES CCCCCCOCC [1]

InChI Key
ZXHQLEQLZPJIFG-

UHFFFAOYSA-N
[1][2][9]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-Ethoxyhexane.

Mass Spectrometry
The mass spectrum of 1-Ethoxyhexane provides valuable information about its fragmentation

pattern. The molecular ion peak (M⁺) is observed at m/z 130, though its intensity is very low.[1]

The base peak is typically found at m/z 73.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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While detailed spectra are not provided in the search results, the expected ¹H NMR spectrum

of 1-Ethoxyhexane would show characteristic signals for the ethoxy and hexyl groups. The

methylene protons of the ethoxy group adjacent to the oxygen atom are expected to appear

downfield.

Infrared (IR) Spectroscopy
The IR spectrum of 1-Ethoxyhexane is characterized by a strong C-O stretching vibration,

which is typical for ethers and appears in the region of 1050-1150 cm⁻¹.[1]

Synthesis Protocols
1-Ethoxyhexane can be synthesized through various methods, primarily based on the

Williamson ether synthesis.

Synthesis from n-Hexyl Alcohol and Ethyl Iodide
This method involves the reaction of sodium hexoxide with ethyl iodide.

Experimental Protocol:

Preparation of Sodium Hexoxide: In a two-necked round-bottom flask equipped with a reflux

condenser and a dropping funnel, add 249.5 mL (204 g) of dry n-hexyl alcohol.[10] Gradually

add 5.75 g of clean sodium in small pieces.[10] The mixture is heated under reflux until all

the sodium has reacted, which takes approximately 2 hours.[10]

Reaction with Ethyl Iodide: To the resulting sodium hexoxide solution, add 20 mL (39 g) of

ethyl iodide dropwise from the dropping funnel.[10] A precipitate of sodium iodide will form.

[10]

Reflux: Gently reflux the mixture for 2 hours.[10]

Distillation and Purification: Rearrange the apparatus for distillation and collect the crude

ether at 143-148 °C.[10] For further purification, the distillate can be refluxed with an excess

of sodium to remove any unreacted n-hexyl alcohol, followed by a final distillation to yield

pure 1-Ethoxyhexane boiling at 140-143 °C.[10]
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Synthesis from Sodium, n-Hexyl Alcohol, and Ethyl
Iodide (Alternative)
This protocol provides an alternative approach with specified molar ratios.

Experimental Protocol:

Alkoxide Formation: Prepare an alkoxide solution from 0.25 gram-equivalent of metallic

sodium and 1.2 moles of absolute n-hexyl alcohol in a three-necked flask fitted with a stirrer

and reflux condenser.[7]

Ether Formation: Add 0.2 moles of ethyl iodide (or ethyl bromide) to the alkoxide solution.[7]

Reflux: Heat the mixture under reflux with stirring for 5 hours, ensuring the exclusion of

moisture.[7]

Work-up and Purification: Distill the reaction product directly with stirring until the boiling

point of n-hexyl alcohol (156 °C) is reached.[7] The distillate, containing both the ether and

unreacted alcohol, is then fractionally distilled using a 30-cm Vigreux column.[7] Collect

fractions and monitor the refractive index to identify the pure ether fractions, which are then

combined and redistilled over sodium.[7] This method reports a yield of 80%.[7]

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://prepchem.com/synthesis-of-1-ethoxyhexane/
https://prepchem.com/synthesis-of-1-ethoxyhexane/
https://prepchem.com/synthesis-of-1-ethoxyhexane/
https://prepchem.com/synthesis-of-1-ethoxyhexane/
https://prepchem.com/synthesis-of-1-ethoxyhexane/
https://prepchem.com/synthesis-of-1-ethoxyhexane/
https://prepchem.com/synthesis-of-1-ethoxyhexane/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 1-Ethoxyhexane via Williamson Ether Synthesis

Step 1: Alkoxide Formation

Step 2: Ether Formation

Step 3: Purification

n-Hexyl Alcohol

Sodium Hexoxide

Reaction

Sodium Metal

Reaction

Crude 1-Ethoxyhexane
+ Sodium Iodide

+ Ethyl Iodide, Reflux

Ethyl Iodide

Pure 1-Ethoxyhexane

Distillation
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Safe Handling Workflow for 1-Ethoxyhexane

Start

Perform Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Dispense from Container

Set up Reaction Apparatus

Dispose of Waste in
Designated Solvent Waste Container

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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